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Compound of Interest

Compound Name: D-[2-13C]Threose

Cat. No.: B584009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the enzymatic conversion of D-[2-
13C]Threose in vitro. The primary focus is on the reduction of D-threose to D-threitol, a
reaction catalyzed by the enzyme aldose reductase. This document outlines the core metabolic
pathway, presents quantitative kinetic data, details experimental protocols for assaying enzyme
activity and analyzing products, and provides visual workflows to facilitate understanding and
experimental design.

Core Concepts: The Polyol Pathway and D-Threose
Reduction

D-threose, a four-carbon aldose sugar, can be metabolized through the polyol pathway. The
key enzyme in this conversion is aldose reductase (AR), an NADPH-dependent
oxidoreductase. In this pathway, the aldehyde group of D-threose is reduced to a primary
alcohol, yielding the corresponding sugar alcohol, D-threitol. The use of isotopically labeled D-
[2-13C]Threose allows for precise tracking of the molecule and its metabolic fate through
techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Quantitative Data: Aldose Reductase Kinetics

The following table summarizes the kinetic parameters of human aldose reductase with L-
threose as a substrate. While direct kinetic data for D-threose is not readily available in the
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literature, the data for its enantiomer, L-threose, provides a valuable approximation for
understanding the enzyme's efficiency in converting this tetrose sugar.

Vmax
Substrate Enzyme Km (mM) (umol/min/mg Reference
protein)
Human Aldose
L-Threose 2.7 0.15 [1]

Reductase

Note: The kinetic parameters can vary depending on the specific isoform of aldose reductase
and the assay conditions.

Signaling and Metabolic Pathway

The enzymatic conversion of D-Threose to D-Threitol is a direct, single-step reaction. Below is
a diagram illustrating this metabolic process.
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D-[2-13C]Threose Reduction D-[2-13C]Threitol
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Data Acquisition & Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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